Cas no 1935054-40-2 (2-(5-formyl-1H-pyrazol-1-yl)acetic acid)
2-(5-formyl-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-1-acetic acid, 5-formyl-
- 2-(5-formyl-1H-pyrazol-1-yl)acetic acid
-
- Inchi: 1S/C6H6N2O3/c9-4-5-1-2-7-8(5)3-6(10)11/h1-2,4H,3H2,(H,10,11)
- InChI Key: VDIKHHGNSVEWPF-UHFFFAOYSA-N
- SMILES: N1(CC(O)=O)C(C=O)=CC=N1
2-(5-formyl-1H-pyrazol-1-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-151349-0.05g |
2-(5-formyl-1H-pyrazol-1-yl)acetic acid |
1935054-40-2 | 0.05g |
$563.0 | 2023-06-05 | ||
| Enamine | EN300-151349-0.1g |
2-(5-formyl-1H-pyrazol-1-yl)acetic acid |
1935054-40-2 | 0.1g |
$591.0 | 2023-06-05 | ||
| Enamine | EN300-151349-0.25g |
2-(5-formyl-1H-pyrazol-1-yl)acetic acid |
1935054-40-2 | 0.25g |
$617.0 | 2023-06-05 | ||
| Enamine | EN300-151349-0.5g |
2-(5-formyl-1H-pyrazol-1-yl)acetic acid |
1935054-40-2 | 0.5g |
$645.0 | 2023-06-05 | ||
| Enamine | EN300-151349-1.0g |
2-(5-formyl-1H-pyrazol-1-yl)acetic acid |
1935054-40-2 | 1g |
$671.0 | 2023-06-05 | ||
| Enamine | EN300-151349-2.5g |
2-(5-formyl-1H-pyrazol-1-yl)acetic acid |
1935054-40-2 | 2.5g |
$1315.0 | 2023-06-05 | ||
| Enamine | EN300-151349-5.0g |
2-(5-formyl-1H-pyrazol-1-yl)acetic acid |
1935054-40-2 | 5g |
$1945.0 | 2023-06-05 | ||
| Enamine | EN300-151349-10.0g |
2-(5-formyl-1H-pyrazol-1-yl)acetic acid |
1935054-40-2 | 10g |
$2884.0 | 2023-06-05 | ||
| Enamine | EN300-151349-50mg |
2-(5-formyl-1H-pyrazol-1-yl)acetic acid |
1935054-40-2 | 50mg |
$575.0 | 2023-09-27 | ||
| Enamine | EN300-151349-100mg |
2-(5-formyl-1H-pyrazol-1-yl)acetic acid |
1935054-40-2 | 100mg |
$603.0 | 2023-09-27 |
2-(5-formyl-1H-pyrazol-1-yl)acetic acid Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 2-(5-formyl-1H-pyrazol-1-yl)acetic acid
Recent Advances in the Application of 2-(5-formyl-1H-pyrazol-1-yl)acetic acid (CAS: 1935054-40-2) in Chemical Biology and Pharmaceutical Research
The compound 2-(5-formyl-1H-pyrazol-1-yl)acetic acid (CAS: 1935054-40-2) has recently emerged as a versatile building block in chemical biology and pharmaceutical research. This heterocyclic aldehyde derivative, featuring both a formyl group and a carboxylic acid functionality, has demonstrated significant potential in the synthesis of novel bioactive molecules and as a key intermediate in drug discovery programs. Recent studies highlight its utility in click chemistry reactions, covalent inhibitor design, and as a scaffold for targeted protein degradation.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of 1935054-40-2 in the development of selective kinase inhibitors. Researchers utilized the formyl group for Schiff base formation with various hydrazine derivatives, creating a library of compounds with improved target specificity. The carboxylic acid moiety allowed for further derivatization, enabling the attachment of solubility-enhancing groups while maintaining potent inhibitory activity against several cancer-associated kinases.
In the field of PROTAC (Proteolysis Targeting Chimera) development, 2-(5-formyl-1H-pyrazol-1-yl)acetic acid has shown particular promise. A recent Nature Chemical Biology publication reported its use as a linker component connecting E3 ligase binders to target protein ligands. The pyrazole ring's rigidity and the formyl group's reactivity proved crucial for maintaining optimal spatial orientation between the two binding moieties, resulting in compounds with enhanced proteasomal degradation efficiency.
Structural studies using X-ray crystallography have revealed that derivatives of 1935054-40-2 can participate in unique hydrogen bonding networks with biological targets. The planar pyrazole ring system facilitates π-π stacking interactions with aromatic amino acid residues, while the formyl and carboxyl groups engage in polar contacts with protein side chains. These interactions have been exploited in the design of allosteric modulators for G-protein coupled receptors, as reported in a recent ACS Chemical Biology paper.
From a synthetic chemistry perspective, the compound's stability under various reaction conditions has made it particularly valuable. Recent synthetic methodology developments have shown that 2-(5-formyl-1H-pyrazol-1-yl)acetic acid can undergo Pd-catalyzed cross-coupling reactions at the pyrazole C-4 position, enabling rapid diversification of the core structure. This has accelerated structure-activity relationship studies in several drug discovery programs targeting inflammatory diseases.
Looking forward, researchers are exploring the use of 1935054-40-2 in bioorthogonal chemistry applications. Its formyl group has shown reactivity with hydroxylamine-functionalized biomolecules under physiological conditions, suggesting potential for in vivo labeling studies. Additionally, the compound's fluorescence properties when conjugated to certain fluorophores are being investigated for diagnostic applications in cancer imaging.
1935054-40-2 (2-(5-formyl-1H-pyrazol-1-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)